Cas no 2229272-18-6 (tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate
• CAS No: 2229272-18-6
• MF: C₁₂H₁₅Cl₂NO₄S
• MW: 340.22280049324
• CID: 6613636
• PubChem ID: 165665130
• Update Time: 2025-07-23

tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate
• EN300-1881664
• tert-butyl N-{4-chloro-2-[(chlorosulfonyl)methyl]phenyl}carbamate
• 2229272-18-6

• Inchi： 1S/C12H15Cl2NO4S/c1-12(2,3)19-11(16)15-10-5-4-9(13)6-8(10)7-20(14,17)18/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： QCULVBWETCLEBV-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C=CC=1NC(=O)OC(C)(C)C)Cl)(=O)=O

Computed Properties

• Exact Mass: 339.0098845g/mol
• Monoisotopic Mass: 339.0098845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate

Introduction to Tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate (CAS No. 2229272-18-6)

Tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2229272-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The presence of both chloro and sulfonyl substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The structural framework of Tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate consists of a phenyl ring substituted with a chlorosulfonylmethyl group at the 2-position and a carbamate moiety linked to a tert-butyl group at the nitrogen atom. This particular arrangement imparts unique chemical properties that make it useful in various synthetic pathways. The tert-butyl group, being a bulky alkyl group, provides steric hindrance, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. On the other hand, the chlorosulfonyl group is known for its electrophilic nature, facilitating nucleophilic substitution reactions that are pivotal in constructing biologically active molecules.

In recent years, there has been a surge in research focused on developing novel carbamate-based drugs due to their demonstrated efficacy in modulating enzyme activity and receptor binding. The compound Tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate has been explored as a potential scaffold for designing new therapeutic agents. Its unique structural features make it particularly interesting for applications in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases by binding to their active sites and disrupting signaling pathways associated with tumor growth.

One of the most compelling aspects of Tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate is its role as a key intermediate in the preparation of more complex molecules. The chlorosulfonyl group can be selectively modified through various chemical transformations, such as reduction or substitution reactions, allowing chemists to tailor the properties of the final product. This flexibility has led to several innovative synthetic strategies being developed, particularly in the context of drug discovery pipelines. Researchers have leveraged this compound to create libraries of derivatives with varying biological activities, enabling high-throughput screening for new drug candidates.

The pharmaceutical industry has been particularly keen on exploring carbamates due to their favorable pharmacokinetic profiles. The tert-butyl group in Tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate contributes to metabolic stability by preventing rapid degradation by esterases. This characteristic is especially beneficial for drugs that require longer half-lives to maintain therapeutic efficacy. Additionally, the presence of both chloro and sulfonyl substituents provides multiple sites for further functionalization, allowing for the creation of prodrugs or analogs with enhanced solubility or targeted delivery systems.

Recent advancements in computational chemistry have further enhanced the utility of Tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate as a building block. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These studies have guided medicinal chemists in optimizing its structure to improve binding affinity and selectivity. For example, computational simulations have identified key interactions between the chlorosulfonyl group and specific amino acid residues in protein targets, providing a rational basis for designing more potent inhibitors.

The synthesis of Tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate itself is an intricate process that requires precise control over reaction conditions. Traditional synthetic routes often involve multi-step sequences involving chlorination, sulfonylation, and carbamate formation. However, recent innovations have led to more efficient synthetic methodologies, including catalytic processes that reduce waste and improve yields. These advancements align with the growing emphasis on green chemistry principles within the pharmaceutical industry, where sustainability and environmental impact are increasingly important considerations.

One notable application of Tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate is in the development of agrochemicals. While primarily known for its pharmaceutical applications, carbamates also play a significant role in crop protection chemicals due to their insecticidal properties. Derivatives of this compound have been investigated as potential replacements for older-generation pesticides that are facing regulatory restrictions. By leveraging its structural features, researchers aim to develop new agrochemicals that are both effective against pests and environmentally benign.

The future prospects for Tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate appear promising as ongoing research continues to uncover new applications and synthetic strategies. The integration of machine learning and artificial intelligence into drug discovery is particularly exciting, as these technologies can accelerate the identification of novel derivatives with desired properties. Furthermore, collaborations between academia and industry are fostering innovation by combining experimental expertise with computational capabilities.

In conclusion,Tert-butyl N-{4-chloro-2-(chlorosulfonyl)methylphenyl}carbamate (CAS No. 2229272-18-6) represents a versatile and valuable compound in modern chemical research. Its unique structural features make it an excellent candidate for further development in pharmaceuticals, agrochemicals, and other industries where precise molecular manipulation is essential. As research progresses，this compound will undoubtedly continue to play a significant role in advancing scientific understanding and technological innovation.